Cas no 1343275-24-0 (1-(methylsulfanyl)methylcyclopropan-1-ol)
1-(methylsulfanyl)methylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylsulfanyl)methylcyclopropan-1-ol
- 1343275-24-0
- 1-[(methylsulfanyl)methyl]cyclopropan-1-ol
- EN300-1829331
-
- Inchi: 1S/C5H10OS/c1-7-4-5(6)2-3-5/h6H,2-4H2,1H3
- InChI Key: DUFPOCBZNOISFV-UHFFFAOYSA-N
- SMILES: S(C)CC1(CC1)O
Computed Properties
- Exact Mass: 118.04523611g/mol
- Monoisotopic Mass: 118.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 68.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 45.5Ų
1-(methylsulfanyl)methylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829331-0.05g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 0.05g |
$245.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-0.1g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 0.1g |
$366.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-0.25g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 0.25g |
$524.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-0.5g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 0.5g |
$824.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-1.0g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 1g |
$1057.0 | 2023-06-03 | ||
| Enamine | EN300-1829331-2.5g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-5.0g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 5g |
$3065.0 | 2023-06-03 | ||
| Enamine | EN300-1829331-10.0g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 10g |
$4545.0 | 2023-06-03 | ||
| Enamine | EN300-1829331-1g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1829331-5g |
1-[(methylsulfanyl)methyl]cyclopropan-1-ol |
1343275-24-0 | 5g |
$3065.0 | 2023-09-19 |
1-(methylsulfanyl)methylcyclopropan-1-ol Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-(methylsulfanyl)methylcyclopropan-1-ol
Comprehensive Guide to 1-(Methylsulfanyl)methylcyclopropan-1-ol (CAS No. 1343275-24-0): Properties, Applications, and Market Insights
1-(Methylsulfanyl)methylcyclopropan-1-ol (CAS No. 1343275-24-0) is a specialized organic compound with a unique molecular structure combining a cyclopropane ring, a hydroxyl group, and a methylsulfanyl moiety. This structural complexity makes it valuable in synthetic chemistry, particularly in pharmaceutical and agrochemical research. The compound's CAS number 1343275-24-0 serves as a universal identifier for precise chemical tracking. Recent interest in cyclopropane derivatives has surged due to their role in drug discovery, aligning with trends in fragment-based drug design and bioisosteric replacements.
The physical properties of 1-(methylsulfanyl)methylcyclopropan-1-ol include moderate polarity from its hydroxyl group and lipophilic character from the cyclopropane and thioether components. This amphiphilic nature enhances solubility in both organic and aqueous media, crucial for chemical synthesis applications. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, with the methylsulfanyl group appearing as a distinct singlet in proton NMR. Researchers frequently search for "synthesis of cyclopropanol derivatives" or "thioether functional group reactivity," reflecting growing interest in this chemical space.
In pharmaceutical applications, 1-(methylsulfanyl)methylcyclopropan-1-ol serves as a versatile chemical building block. Its strained cyclopropane ring introduces conformational constraints valuable in medicinal chemistry, while the hydroxyl group provides a handle for further derivatization. The compound features in patents related to kinase inhibitors and antiviral agents, coinciding with increased searches for "small molecule therapeutics 2024" and "cyclopropane in drug design." The methylsulfanyl group offers potential for prodrug strategies or metabolic stability enhancement—key considerations in modern drug development.
The agrochemical industry utilizes 1-(methylsulfanyl)methylcyclopropan-1-ol as an intermediate for crop protection agents. Its structural motifs appear in novel pesticide formulations, particularly those targeting enzyme inhibition in pests. This aligns with trending searches for "green chemistry in agriculture" and "next-generation agrochemicals." The compound's CAS 1343275-24-0 frequently appears in regulatory filings for agricultural chemicals, reflecting its importance in developing sustainable solutions for precision farming applications.
Chemical synthesis of 1-(methylsulfanyl)methylcyclopropan-1-ol typically involves cyclopropanation reactions followed by functional group interconversion. Recent literature describes improved routes using transition metal catalysts, addressing the common search query "efficient synthesis of functionalized cyclopropanes." The methylsulfanyl group can be introduced via nucleophilic substitution or sulfide coupling reactions. Process chemists emphasize atom economy and reduction of hazardous byproducts—topics trending in "sustainable synthetic methods" discussions.
Analytical characterization of CAS 1343275-24-0 requires specialized techniques due to its stereochemical complexity. Advanced methods like chiral HPLC and vibrational circular dichroism help resolve its three-dimensional structure, a subject of searches for "stereochemical analysis techniques." The compound's spectral data (IR, MS, NMR) are crucial for quality control, particularly for researchers investigating "structure-activity relationships" in related compounds.
The commercial availability of 1-(methylsulfanyl)methylcyclopropan-1-ol has expanded with growing demand from contract research organizations. Suppliers typically offer it in research quantities with >95% purity, as indicated by searches for "buy small batch specialty chemicals." Pricing reflects its status as a high-value intermediate, with market trends showing increased procurement for combinatorial chemistry libraries and high-throughput screening applications.
Regulatory aspects of CAS 1343275-24-0 comply with major chemical inventories (TSCA, REACH). Proper handling requires standard laboratory safety protocols, though it doesn't appear on restricted substance lists. This positions it favorably compared to structurally similar compounds that may face regulatory scrutiny, a frequent concern in searches for "chemical compliance 2024."
Emerging research explores 1-(methylsulfanyl)methylcyclopropan-1-ol in material science applications, particularly as a monomer for specialty polymers. The cyclopropane ring can impart unique material properties like enhanced rigidity, connecting to popular searches for "advanced polymer chemistry." Patent activity suggests potential in electronic materials and liquid crystal formulations, though these applications remain in early development stages.
Future directions for 1343275-24-0 research may involve biocatalytic transformations or flow chemistry approaches, addressing industry demands for "green synthetic pathways." The compound's versatility ensures continued relevance across chemical biology, catalysis, and materials innovation—fields generating substantial search traffic for "cutting-edge chemical intermediates." As synthetic methodologies advance, 1-(methylsulfanyl)methylcyclopropan-1-ol will likely play expanding roles in next-generation chemical development.
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